2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)methyl-cyclopropylamino]ethanol
• InChI: InChI=1S/C18H28N2O/c21-12-11-20(18-8-9-18)15-17-7-4-10-19(14-17)13-16-5-2-1-3-6-16/h1-3,5-6,17-18,21H,4,7-15H2
• InChI Key: CXELYOQSQLGQQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2)CN(CCO)C3CC3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol is a tertiary amine derivative featuring a benzyl-substituted piperidine core, a cyclopropylamine moiety, and an ethanol side chain. The compound is listed in commercial catalogs (e.g., CymitQuimica) but is currently discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

To synthesize 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol, a multi-step organic synthesis process is typically employed. One possible route involves the following steps:

• Formation of the Benzyl-piperidine Intermediate: : Benzyl bromide reacts with piperidine in the presence of a base, such as sodium hydroxide or potassium carbonate, to form 1-benzyl-piperidine.

• Cyclopropyl Amination: : The 1-benzyl-piperidine is then reacted with cyclopropylamine under reductive amination conditions to form the intermediate 1-benzyl-piperidin-3-yl-cyclopropylamine.

• Addition of the Ethanol Group: : Finally, the intermediate is treated with ethylene oxide in the presence of an acid catalyst, such as hydrochloric acid, to add the ethanol group, resulting in the final product 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol.

Industrial Production Methods

In industrial settings, the production of this compound would likely involve optimization of reaction conditions to maximize yield and purity. This could include the use of automated reactors, advanced purification techniques like column chromatography, and careful control of reaction parameters like temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The ethanol group can undergo oxidation to form the corresponding aldehyde or carboxylic acid.

• Reduction: : The compound can be reduced at the nitrogen site to form secondary or primary amines.

• Substitution: : The benzyl group can be substituted with various functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

• Oxidation Reagents: : Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

• Reduction Reagents: : Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄).

• Substitution Reagents: : Sodium hydride (NaH), potassium tert-butoxide (KOtBu).

Major Products

• Oxidation Products: : 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanal, 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanoic acid.

• Reduction Products: : 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanamine.

Scientific Research Applications

Chemical Properties and Structure

The compound features a piperidine ring, which is known for its versatility in biological applications. The presence of the benzyl and cyclopropyl groups enhances its interaction with various biological targets. Its molecular formula is $C_{16}H_{26}N_{2}O$ with a molecular weight of 262.39 g/mol.

Organic Synthesis

2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol serves as a building block for the synthesis of more complex molecules. It can undergo various chemical reactions, including:

• Oxidation : Converts to corresponding ketones or aldehydes.
• Reduction : Produces alcohols or amines.
• Substitution : Introduces different functional groups into the molecule.

These reactions enhance its utility in creating diverse chemical entities for research and industrial applications.

The compound has been investigated for its potential biological activities, including:

• Antimicrobial Properties : Studies indicate significant activity against various bacterial strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0195 mg/mL
Escherichia coli	0.0048 mg/mL
Bacillus subtilis	0.0098 mg/mL

• Anticancer Activity : The compound shows promise in inhibiting cancer cell growth and inducing apoptosis.

Cancer Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

These findings suggest that the compound may serve as a promising candidate for developing new antimicrobial and anticancer agents.

Antimicrobial Efficacy Study

A study on hospital-acquired infections demonstrated that the compound significantly reduced bacterial load in infected tissues compared to standard treatments, highlighting its potential as an effective antimicrobial agent.

Cancer Treatment Research

In preclinical trials involving mouse models of breast cancer, administration of the compound led to a notable reduction in tumor size, showcasing its potential as an adjunct therapy in cancer treatment.

Mechanism of Action

2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol exerts its effects through interactions with specific molecular targets. The mechanism typically involves:

• Binding to Receptors: : The compound may bind to certain receptors, triggering a cascade of cellular events.

• Enzyme Inhibition: : It might inhibit specific enzymes, affecting metabolic pathways.

• Modulation of Signaling Pathways: : By interacting with key signaling molecules, it can modulate various cellular processes.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituent Variations	Key Functional Groups
2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol (Target)	Piperidine	Benzyl, cyclopropylamino, ethanol	Tertiary amine, hydroxyl, cyclopropane
N1-(1-Benzyl-piperidin-3-ylmethyl)-N1-methyl-ethane-1,2-diamine	Piperidine	Methylamine substituent, no cyclopropane	Secondary amine, ethylenediamine
N1-((S)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine	Pyrrolidine	Cyclopropylamino, ethylenediamine	Secondary amine, cyclopropane
2-[(6-Chloro-pyridazin-3-ylmethyl)-cyclopropyl-amino]-ethanol	Pyridazine	Chloropyridazine substituent	Chloro, hydroxyl, cyclopropane
N-(1-Benzyl-pyrrolidin-2-ylmethyl)-2-chloro-N-methyl-acetamide	Pyrrolidine	Chloroacetamide, methyl group	Amide, chloro, tertiary amine

Key Observations:

Core Heterocycle Variations: The target compound uses a piperidine ring, while analogs like N1-((S)-1-Benzyl-pyrrolidin-3-yl)...featurepyrrolidine, reducing ring size from six- to five-membered. Pyridazine-based analogs (e.g., 2-[(6-Chloro-pyridazin-3-ylmethyl)-cyclopropyl-amino]-ethanol) introduce nitrogen-rich aromatic systems, which may enhance π-π stacking interactions in biological targets .

Substituent Modifications: Replacement of the cyclopropylamino group with methylamine (e.g., N1-(1-Benzyl-piperidin-3-ylmethyl)-N1-methyl-...) eliminates the strained cyclopropane ring, likely reducing reactivity and altering pharmacokinetics .

Stereochemical Differences :

• Compounds like N1-((S)-1-Benzyl-pyrrolidin-3-yl)... specify stereochemistry, which is critical for enantioselective interactions in chiral environments (e.g., enzyme active sites) .

Biological Activity

2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol is a complex organic compound notable for its unique structural features, including a piperidine ring, a cyclopropyl group, and an ethanol moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities and therapeutic applications. Understanding its biological activity is crucial for exploring its potential in drug development.

Structural Characteristics

The molecular formula of 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol is $C_{18}H_{28}N_2O$. Its structure can be represented as follows:

$$\text{Chemical Structure }\text{C}_{18}\text{H}_{28}\text{N}_2\text{O}$$

The presence of the benzyl and cyclopropyl groups significantly influences the compound's pharmacokinetic properties and biological interactions.

The biological activity of 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol is primarily attributed to its interaction with specific receptors and enzymes. Preliminary studies suggest that it may act as an inhibitor or activator of certain biological pathways, modulating processes such as:

• Signal Transduction : Involvement in cellular communication pathways.
• Cell Proliferation : Potential effects on the growth and division of cells.
• Apoptosis : Modulation of programmed cell death mechanisms.

Biological Activity

Research indicates that compounds structurally related to 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol exhibit significant biological activities, including:

• Antinociceptive Effects : Potential analgesic properties that could alleviate pain.
• Antimicrobial Properties : Activity against various bacterial strains, suggesting a role in infection control.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antinociceptive	Pain relief potential
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Analgesic	Similar compounds show analgesic properties

Case Studies and Research Findings

• Antimicrobial Activity : A study evaluating the antimicrobial properties of similar piperidine derivatives found that compounds related to 2-[(1-Benzyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-ethanol demonstrated effective inhibition against E. coli and S. aureus. The Minimum Inhibitory Concentration (MIC) values ranged from 4.69 to 22.9 µM for various strains, indicating moderate to good activity against both Gram-positive and Gram-negative bacteria .
• Analgesic Properties : In vitro studies have indicated that related compounds exhibit significant analgesic effects through modulation of pain pathways, potentially making them candidates for pain management therapies.
• Structure-Activity Relationship (SAR) : SAR studies have highlighted the importance of the benzylpiperidine backbone in enhancing binding affinity to molecular targets, which is crucial for developing selective pharmacological agents .